Cas no 920008-52-2 (1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl-)

1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl- structure
920008-52-2 structure
Product Name:1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl-
CAS No:920008-52-2
MF:C9H11ClO4
MW:218.634242296219
CID:759931
PubChem ID:16099545
Update Time:2025-04-19

1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-chloro-3,6-dimethoxy-5-methyl-
    • 4-chloro-3,6-dimethoxy-5-methylbenzene-1,2-diol
    • Alcalinaphenol B
    • CHEBI:198155
    • 920008-52-2
    • DTXSID20582712
    • Inchi: 1S/C9H11ClO4/c1-4-5(10)9(14-3)7(12)6(11)8(4)13-2/h11-12H,1-3H3
    • InChI Key: KXRFYNPTGDYEAI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C(=C1C)OC)O)O)OC

Computed Properties

  • Exact Mass: 218.0345865g/mol
  • Monoisotopic Mass: 218.0345865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.9Ų
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